Cas no 2172499-24-8 (3-(2-Bromo-1-methoxyethyl)oxane)

• Product Name: 3-(2-Bromo-1-methoxyethyl)oxane
• CAS No: 2172499-24-8
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 5777828
• PubChem ID: 132398998
• Update Time: 2025-07-23

3-(2-Bromo-1-methoxyethyl)oxane Chemical and Physical Properties

Names and Identifiers

• EN300-1590683
• 3-(2-Bromo-1-methoxyethyl)tetrahydro-2H-pyran
• 3-(2-bromo-1-methoxyethyl)oxane
• starbld0010080
• 2172499-24-8
• 2H-Pyran, 3-(2-bromo-1-methoxyethyl)tetrahydro-
• 3-(2-Bromo-1-methoxyethyl)oxane

• Inchi： 1S/C8H15BrO2/c1-10-8(5-9)7-3-2-4-11-6-7/h7-8H,2-6H2,1H3
• InChI Key： QDIDCLJDIVXTLZ-UHFFFAOYSA-N
• SMILES： BrCC(C1COCCC1)OC

Computed Properties

• Exact Mass: 222.02554g/mol
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 261.8±10.0 °C(Predicted)

Additional information on 3-(2-Bromo-1-methoxyethyl)oxane

Introduction to 3-(2-Bromo-1-methoxyethyl)oxane (CAS No. 2172499-24-8)

3-(2-Bromo-1-methoxyethyl)oxane, with the chemical formula C₄H₉BrO₂ and CAS number 2172499-24-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This oxane derivative features a unique structural motif that has garnered attention for its potential applications in synthetic chemistry and drug development. The presence of both a bromine substituent and a methoxyethyl group makes it a versatile intermediate for various chemical transformations.

The compound's structure, characterized by a cyclic ether backbone (oxane) with functionalized side chains, allows for diverse reactivity patterns. The bromine atom at the second position of the oxane ring enhances its utility as a halogen source in cross-coupling reactions, while the methoxyethyl group provides a nucleophilic site for further functionalization. These features make 3-(2-bromo-1-methoxyethyl)oxane a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the applications of this compound in pharmaceutical research. Its structural framework is reminiscent of several bioactive molecules, suggesting potential therapeutic applications. For instance, oxane derivatives have been explored as candidates for antimicrobial and anti-inflammatory agents due to their ability to interact with biological targets effectively.

One of the most compelling aspects of 3-(2-bromo-1-methoxyethyl)oxane is its role in facilitating novel synthetic pathways. Researchers have leveraged its reactivity to develop efficient methods for constructing complex organic molecules. For example, palladium-catalyzed cross-coupling reactions using this compound have enabled the synthesis of biaryl structures, which are prevalent in many pharmaceuticals. The bromine atom serves as an ideal entry point for such transformations, allowing chemists to introduce new functional groups with precision.

The methoxyethyl group also contributes to the compound's versatility. It can undergo various chemical modifications, including etherification, esterification, and oxidation reactions, opening up numerous possibilities for further derivatization. This adaptability has made 3-(2-bromo-1-methoxyethyl)oxane a preferred choice for medicinal chemists seeking to explore new drug candidates.

Recent studies have highlighted the compound's potential in developing novel therapeutic agents. Researchers have investigated its derivatives as inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The ability to modify both the bromine and methoxyethyl groups allows for fine-tuning of biological activity, making it an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of 3-(2-bromo-1-methoxyethyl)oxane itself is an intriguing process that showcases modern synthetic methodologies. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to achieve high yields and purity levels. These advancements not only improve the accessibility of the compound but also set the stage for large-scale production if needed.

The compound's stability under various conditions is another critical factor contributing to its utility. Unlike some reactive intermediates that degrade rapidly, 3-(2-bromo-1-methoxyethyl)oxane maintains its integrity during storage and reaction conditions, ensuring consistent performance in synthetic applications. This stability is particularly important in industrial settings where reproducibility is paramount.

In conclusion, 3-(2-bromo-1-methoxyethyl)oxane (CAS No. 2172499-24-8) represents a fascinating example of how structural diversity can drive innovation in chemistry and pharmaceuticals. Its unique combination of reactivity features makes it a powerful tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its significance in advancing chemical science is likely to grow even further.